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Compound of Interest

Compound Name: 4,4-Difluorocyclohexanamine

Cat. No.: B1308137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,4-Difluorocyclohexanamine and its hydrochloride salt are important building blocks in

medicinal chemistry and drug development. The hydrochloride form is noted as an inhibitor of

11-β-hydroxysteroid dehydrogenase 1 (11β-HSD1), an enzyme implicated in metabolic

diseases.[1][2][3] Proper handling and storage of this compound are critical to ensure

researcher safety, maintain compound integrity, and achieve reproducible experimental results.

These application notes provide a comprehensive guide to the safe handling, storage, and

preliminary assessment of 4,4-Difluorocyclohexanamine.

Compound Information and Properties
The following tables summarize the key physical, chemical, and safety information for 4,4-
Difluorocyclohexanamine and its hydrochloride salt.

Table 1: Chemical and Physical Properties
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Property
4,4-
Difluorocyclohexanamine

4,4-
Difluorocyclohexanamine
Hydrochloride

CAS Number 458566-84-2[4] 675112-70-6[5][6]

Molecular Formula C₆H₁₁F₂N[4] C₆H₁₂ClF₂N[1][5][7]

Molecular Weight 135.16 g/mol [4] 171.62 g/mol [1][5][6]

Appearance Data not available
White to off-white crystalline

solid[7][8]

Boiling Point 141.2 °C at 760 mmHg[4] Data not available

Melting Point Data not available 106 - 107 °C[5]

Solubility Data not available Soluble in water[7][8]

Purity Typically available as 95+%[4] Typically available as 97%[6]

Table 2: Safety and Hazard Information

Hazard Category GHS Classification and Statements

Acute Toxicity Harmful if swallowed (H302)[6][9]

Skin Corrosion/Irritation Causes skin irritation (H315)[5][6][9]

Eye Damage/Irritation Causes serious eye irritation (H319)[5][6][9]

Respiratory Sensitization
May cause respiratory irritation (STOT SE 3,

H335)[5][6][9]

Signal Word Warning[5][6]

Hazard Pictogram GHS07 (Exclamation Mark)[5][6]

Mechanism of Action: Inhibition of 11β-HSD1
4,4-Difluorocyclohexanamine hydrochloride is an inhibitor of 11β-hydroxysteroid

dehydrogenase type 1 (11β-HSD1).[1][2][3] This enzyme is crucial for the intracellular
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conversion of inactive cortisone to active cortisol, a glucocorticoid that regulates a wide range

of physiological processes, including glucose metabolism and inflammation.[6][9][10] By

generating active glucocorticoids at the tissue level, 11β-HSD1 can amplify glucocorticoid

receptor (GR) activation.[9][10] Inhibition of 11β-HSD1 is a therapeutic strategy for metabolic

syndrome and type 2 diabetes, as excess cortisol can lead to insulin resistance.[6] The

inhibition of 11β-HSD1 by compounds like 4,4-Difluorocyclohexanamine hydrochloride blocks

this conversion, thereby reducing local cortisol levels and mitigating its downstream effects.
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Figure 1. Simplified 11β-HSD1 Signaling Pathway
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Caption: Figure 1. Inhibition of the 11β-HSD1 pathway by 4,4-Difluorocyclohexanamine HCl.
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Experimental Protocols
The following protocols provide detailed procedures for the safe handling and storage of 4,4-
Difluorocyclohexanamine and its salts.

Protocol for Receiving and Initial Inspection
Verify Shipment: Upon receipt, confirm that the container label matches the order information

(CAS No. 675112-70-6 or 458566-84-2).

Inspect Container: Examine the container for any signs of damage, such as cracks or loose

caps. If damage is found, do not open the container. Isolate it in a fume hood and contact

your institution's Environmental Health & Safety (EHS) office.

Log Inventory: Record the date of receipt, quantity, and assigned storage location in the

laboratory chemical inventory system.

Review SDS: Ensure the Safety Data Sheet (SDS) is accessible to all laboratory personnel

who will handle the compound.[11]

Protocol for Storage
Storage Location: Store the compound in a cool, dry, and well-ventilated area.[5][12] While

some suppliers ship at room temperature[6], refrigeration is a viable option for long-term

storage to ensure stability.

Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[5][12][13]

Incompatibilities: Store away from strong oxidizing agents.[5][13] Segregate from acids and

bases to prevent unintended reactions.[14]

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

hazard pictograms.[11][14]
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Figure 2. Chemical Handling Workflow
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Caption: Figure 2. General workflow for handling 4,4-Difluorocyclohexanamine in the

laboratory.

Protocol for Weighing and Solution Preparation
Personal Protective Equipment (PPE): Before handling, don appropriate PPE, including a lab

coat, nitrile gloves, and safety goggles.[5][11][15]

Engineering Controls: Conduct all weighing and handling of the solid compound inside a

certified chemical fume hood or a powder weighing station to minimize inhalation exposure.

[5][14]

Weighing:

Place an analytical balance inside the fume hood or use a dedicated enclosed balance.[5]

Use a weigh boat or pre-weighed vial to handle the powder.

Carefully transfer the desired amount of solid using a clean spatula. Avoid generating dust.

Close the primary container immediately after dispensing.

Solution Preparation:

Add the weighed solid to the appropriate solvent in a labeled flask or vial. 4,4-
Difluorocyclohexanamine hydrochloride is soluble in water.[7][8]

If sonication is required to aid dissolution, ensure the container is capped.

Prepare solutions fresh for each experiment if stability in the solvent is unknown.

Protocol for Preliminary Chemical Stability Assessment
This protocol outlines a method to assess the stability of 4,4-Difluorocyclohexanamine in

aqueous solution at different pH values.

Materials:

4,4-Difluorocyclohexanamine
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DMSO (for stock solution)

Aqueous buffers (e.g., pH 4, pH 7.4, pH 9)

HPLC or LC-MS system

Incubator or water bath set at 37°C

Methodology:

Stock Solution: Prepare a 10 mM stock solution of the compound in DMSO.

Working Solutions: Dilute the stock solution to a final concentration of 1-5 µM in each of

the aqueous buffers.[16]

Time Points: Aliquot samples from each working solution at multiple time points (e.g., 0, 1,

2, 4, 8, and 24 hours).

Incubation: Incubate the working solutions at 37°C between time points.

Sample Quenching: At each time point, transfer an aliquot into a vial containing a quench

solution (e.g., methanol) to stop any degradation and store at -20°C until analysis.[16]

Analysis: Analyze all samples by LC-MS. The stability is determined by calculating the

percentage of the parent compound remaining at each time point relative to the amount at

time zero.

Spill and Waste Management
Spill Response:

Minor Spill: For a small spill of solid material within a fume hood, carefully sweep or shovel

the material into a labeled waste container.[5] Avoid generating dust. Clean the area with a

damp cloth.

Major Spill: In case of a larger spill, evacuate the area and alert others. Contact your

institution's EHS department immediately.[11]
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Waste Disposal:

Dispose of unused solid compound and contaminated materials (e.g., weigh boats,

gloves) in a clearly labeled hazardous waste container.

Aqueous waste solutions should be collected in a designated hazardous waste container.

Do not pour down the drain.

Follow all local, state, and federal regulations for chemical waste disposal.[14]

First Aid Measures
Inhalation: Remove the individual to fresh air. If breathing is difficult, seek medical attention.

[5][9]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[5][9][17]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[5][9][17]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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